Cas no 2228593-27-7 (methyl(2-methyl-3-propylhexan-2-yl)amine)

• Product Name: methyl(2-methyl-3-propylhexan-2-yl)amine
• CAS No: 2228593-27-7
• MF: C₁₁H₂₅N
• MW: 171.322903394699
• CID: 6242848
• PubChem ID: 123995154
• Update Time: 2025-10-29

methyl(2-methyl-3-propylhexan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• methyl(2-methyl-3-propylhexan-2-yl)amine
• SCHEMBL22882446
• 2228593-27-7
• EN300-1769374

• Inchi： 1S/C11H25N/c1-6-8-10(9-7-2)11(3,4)12-5/h10,12H,6-9H2,1-5H3
• InChI Key： KILBFDLEHJHLQP-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)C(CCC)CCC

Computed Properties

• Exact Mass: 171.198699802g/mol
• Monoisotopic Mass: 171.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Additional information on methyl(2-methyl-3-propylhexan-2-yl)amine

Introduction to Methyl(2-methyl-3-propylhexan-2-yl)amine and Its Applications

Methyl(2-methyl-3-propylhexan-2-yl)amine, a compound with the CAS number 2228593-27-7, is a complex organic molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its intricate carbon chain structure and functional groups, exhibits unique properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and biochemical research.

The molecular structure of methyl(2-methyl-3-propylhexan-2-yl)amine consists of a hexane backbone with substituents that contribute to its distinct chemical behavior. The presence of a methyl group at the 2-position and a propyl group at the 3-position introduces steric and electronic effects that influence its reactivity and interactions with biological targets. This structural complexity makes it an intriguing subject for synthetic chemists and pharmacologists who are exploring new ways to modulate biological pathways.

In recent years, there has been a growing interest in the development of novel amine derivatives as potential therapeutic compounds. Amine-based molecules are known for their ability to interact with biological systems, making them suitable for applications ranging from drug delivery to enzyme inhibition. The specific configuration of methyl(2-methyl-3-propylhexan-2-yl)amine suggests that it may have unique pharmacological properties, which could be exploited in the design of new drugs targeting various diseases.

One of the most promising areas of research involving methyl(2-methyl-3-propylhexan-2-yl)amine is its potential use as an intermediate in the synthesis of more complex molecules. Its structural features make it a versatile building block for creating larger, more intricate structures that mimic natural products or designed biologics. This capability is particularly valuable in drug discovery, where access to diverse chemical scaffolds is crucial for identifying compounds with optimal biological activity.

Recent studies have also explored the role of amine derivatives in modulating neurological pathways. The ability of certain amines to cross the blood-brain barrier and interact with neurotransmitter systems has led to investigations into their potential as treatments for neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression. While methyl(2-methyl-3-propylhexan-2-yl)amine has not yet been extensively studied in this context, its structural similarity to other known bioactive amines suggests that it may have similar therapeutic potential.

The synthesis of methyl(2-methyl-3-propylhexan-2-yl)amine presents both challenges and opportunities for synthetic chemists. The need for precise control over reaction conditions and stereochemistry is essential to ensure the formation of the desired product without unwanted byproducts. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, have made it possible to construct complex molecules like this one with greater efficiency and precision.

In addition to its potential as a pharmaceutical intermediate, methyl(2-methyl-3-propylhexan-2-yl)amine may find applications in other areas of chemistry, such as materials science and agrochemicals. Its unique properties could be leveraged to develop new materials with specific functionalities or to create novel agrochemicals that offer improved efficacy and environmental safety.

The future of research on methyl(2-methyl-3-propylhexan-2-yl)amine looks promising, with ongoing studies aimed at elucidating its biological activity and optimizing its synthetic routes. As our understanding of its properties grows, so too will its potential applications in medicine and beyond. The continued exploration of this compound represents an important step forward in the quest for new chemical entities that can improve human health and well-being.